Cas no 101258-47-3 (3,4-dichloro-5-methyl-1H-pyrazole)

• Product Name: 3,4-dichloro-5-methyl-1H-pyrazole
• CAS No: 101258-47-3
• MF: C₄H₄Cl₂N₂
• MW: 150.993958473206
• CID: 6832215
• PubChem ID: 14849319
• Update Time: 2025-03-29

3,4-dichloro-5-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4,5-Dichloro-3-methyl-1H-pyrazole
• SCHEMBL24687302
• 3,4-Dichloro-5-methyl-1H-pyrazole
• SCHEMBL4361618
• 101258-47-3
• 101257-86-7
• 3,4-dichloro-5-methyl-1H-pyrazole

• Inchi： 1S/C4H4Cl2N2/c1-2-3(5)4(6)8-7-2/h1H3,(H,7,8)
• InChI Key： WQYUUXGZKGXDFW-UHFFFAOYSA-N
• SMILES： ClC1C(=NNC=1C)Cl

Computed Properties

• Exact Mass: 149.9751535Da
• Monoisotopic Mass: 149.9751535Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 88.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 28.7Ų